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Abstract: This guide provides an in-depth technical overview of (15N2)-1H-Imidazole, a stable
isotope-labeled compound essential for advanced research in structural biology, metabolic
analysis, and drug development. We will explore its core physicochemical properties, delve into
its critical applications in Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS), and provide detailed, field-proven protocols for its use. This document is
intended for researchers, scientists, and drug development professionals seeking to leverage
the unique capabilities of (15N2)-1H-Imidazole to achieve high-fidelity data and deeper
mechanistic insights.

Core Physicochemical Properties

(15N2)-1H-Imidazole is a derivative of the heterocyclic aromatic compound imidazole, where
both nitrogen atoms in the five-membered ring are replaced with the stable isotope Nitrogen-15
(*>N). This specific labeling imparts unique properties that are invaluable for various analytical
techniques, without altering the compound's fundamental chemical reactivity.

The imidazole ring is a crucial component of many biomolecules, most notably the side chain of
the amino acid histidine.[1] Its amphoteric nature, with a pKa of approximately 7.0 for its
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conjugate acid, allows it to function as both a proton donor and acceptor under physiological
conditions.[2][3] This property is central to its role in enzyme catalysis and metal ion
coordination.[4]

Table 1: Key Properties of (15N2)-1H-Imidazole

Property Value Source
Chemical Formula C3Ha'>Nz2 [5]
Exact Mass 70.03151792 Da [5]

CAS Number 74362-46-2 [5]
Natural Abundance of 15N ~0.37% [6][7]
Typical Isotopic Purity >98 atom % °N [5]
Appearance White to pale yellow solid [3]

pKa (Conjugate Acid) ~7.0 [2]

Foundational Applications in Scientific Research

The primary utility of (15N2)-1H-Imidazole stems from the nuclear properties of the >N isotope.
Unlike the highly abundant *N isotope, which has a nuclear spin of 1 and suffers from
quadrupolar broadening in NMR, >N has a nuclear spin of 1/2.[8][9] This fundamental
difference results in sharp, well-resolved NMR signals, making it an ideal probe for detailed
molecular structure analysis.[6]

High-Resolution NMR Spectroscopy

Isotopic labeling with >N is a cornerstone of modern biomolecular NMR.[10] It enables a suite
of multidimensional experiments, such as the *H-1°>N Heteronuclear Single Quantum
Coherence (HSQC) experiment, which are impossible with unlabeled samples.

» Protein Structural Biology: In protein science, **N labeling is indispensable for determining
structures, studying protein-ligand interactions, and investigating dynamic processes.[10]
(15N2)-1H-Imidazole can be used as a precursor to biosynthetically produce *°N-labeled
histidine. The 15N signals from the histidine side chain provide unigue probes for:
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o Active Site Analysis: Histidine residues are frequently found in the active sites of enzymes,
where they participate in catalysis. Monitoring the >N chemical shifts of these residues
upon substrate or inhibitor binding provides direct evidence of interaction and can reveal
mechanistic details.[4]

o Tautomerism and Protonation States: The imidazole ring can exist in different tautomeric
and protonation states, which are often critical for its function. >N NMR is an exceptionally
effective method for distinguishing between these states due to the significant changes in
15N chemical shifts upon protonation (~30 ppm).[2][8]

o pH Sensing: The sensitivity of the imidazole >N chemical shift to protonation makes
(15N2)-1H-Imidazole a promising agent for in vivo pH sensing, particularly when combined
with hyperpolarization technigues that dramatically enhance the NMR signal.[1][2]

e Nucleic Acid and Heterocycle Studies: >N NMR is a powerful tool for investigating the
structure of nitrogen-rich heterocycles.[8] Labeling allows for the unambiguous assignment
of signals and the analysis of hydrogen bonding and tautomeric equilibria in complex
systems.[11]

Isotopic Tracer for Mass Spectrometry and Metabolic
Studies

In mass spectrometry, the mass shift introduced by the two >N atoms allows labeled molecules
to be easily distinguished from their unlabeled counterparts.[10] This makes (15N2)-1H-
Imidazole a valuable tool for:

e Metabolic Flux Analysis: By providing cells or organisms with (15N2)-1H-Imidazole as a
precursor, researchers can trace the metabolic fate of the imidazole ring as it is incorporated
into histidine and other downstream metabolites.[9][12] This technique, known as stable
isotope probing (SIP), is crucial for mapping metabolic pathways and understanding nitrogen
flow in biological systems.[7][13]

» Quantitative Proteomics: In techniques like Stable Isotope Labeling by Amino acids in Cell
culture (SILAC), *>N-labeled amino acids are used to create a "heavy" standard for the
precise quantification of protein abundance changes between different cell populations.[8]
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Experimental Protocols and Methodologies

The successful application of (15N2)-1H-Imidazole requires robust and validated experimental
protocols. Here, we detail a workflow for its use in producing an isotopically labeled protein for
NMR analysis.

Protocol: Biosynthetic Labeling of Histidine Residues in
Recombinant Proteins

This protocol describes the incorporation of °N-labeled histidine, derived from (15N2)-1H-
Imidazole, into a target protein using a histidine-auxotrophic strain of E. coli. This approach
ensures that the label is directed specifically to histidine residues.

Rationale: Histidine auxotrophs are strains of E. coli that cannot synthesize their own histidine
and must acquire it from the growth medium.[4] By providing (15N2)-1H-Imidazole as the sole
precursor for the imidazole ring, we can ensure efficient and specific labeling of the protein's
histidine residues.

Materials:

Histidine-auxotrophic E. coli strain (e.g., ATCC 23858) transformed with the expression
plasmid for the protein of interest.

M9 minimal media components.

(15N2)-1H-Imidazole (=98% isotopic purity).

Other required amino acids (unlabeled), excluding histidine.

IPTG (Isopropyl B-D-1-thiogalactopyranoside) for induction.

Appropriate antibiotic for plasmid selection.
Step-by-Step Methodology:

 Starter Culture: Inoculate 50 mL of LB medium (supplemented with the appropriate antibiotic)
with a single colony of the transformed E. coli strain. Grow overnight at 37°C with shaking.
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e Adaptation to Minimal Media: Pellet the overnight culture by centrifugation (5,000 x g, 10
min). Wash the pellet twice with sterile M9 salts to remove any residual LB medium.

e Main Culture Inoculation: Resuspend the washed pellet in 1 L of M9 minimal medium
supplemented with all necessary amino acids (except histidine), glucose (as a carbon
source), and the appropriate antibiotic. Add (15N2)-1H-Imidazole to a final concentration of
50-100 mg/L.

o Causality Note: Washing the cells is critical to prevent dilution of the °N label with
unlabeled histidine from the rich starter medium. The concentration of (15N2)-1H-
Imidazole may need optimization depending on the expression level of the target protein.

e Growth and Induction: Grow the culture at 37°C with vigorous shaking until the optical
density at 600 nm (ODsoo) reaches 0.6-0.8. Induce protein expression by adding IPTG to a
final concentration of 0.5-1 mM.

o Expression: Reduce the temperature to 18-25°C and continue shaking for 12-18 hours to
allow for proper protein folding and expression.

e Harvest and Validation: Harvest the cells by centrifugation. Purify the target protein using
standard chromatographic techniques (e.g., Ni-NTA affinity chromatography if using a His-
tagged protein).

o Self-Validation: Confirm the incorporation of the >N label using mass spectrometry. The
mass of the purified protein should show an increase corresponding to the number of
histidine residues multiplied by two (for the two >N atoms per imidazole ring).

Workflow: Analysis by *H-*>N HSQC NMR

This workflow outlines the key stages for analyzing the 1>N-labeled protein sample using a 2D
1H-15N HSQC experiment. This is the primary experiment used to visualize the amide backbone
and certain side-chain signals (like histidine) of a protein.
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Caption: Workflow for NMR analysis of a 1>°N-labeled protein sample.

Spectroscopic Data and Interpretation
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The chemical shifts of the nitrogen atoms in (15N2)-1H-Imidazole are highly sensitive to their
chemical environment, including solvent, pH, and coordination to metal ions.

Table 2: Representative NMR Chemical Shifts

Unprotonated
. ] Protonated
Nucleus Imidazole (in . ] Notes
Imidazolium *
CHzClI2) *
The protonated form
shows a significant
upfield shift (~30 ppm)
15N ~205-225 ppm ~175-195 ppm ] )
[2]. Shifts are relative
to a standard like
liquid ammonia.
IH (C2-H) . 8.7 The C2-H proton is
- ~T7. m ~8. m
PP PP the most deshielded.
Due to rapid
tautomerization, the
C4-H and C5-H
1H (C4/C5-H) ~7.1 ppm ~7.6 ppm

protons are equivalent
in the unprotonated
form.

INote: Absolute chemical shift values can vary significantly based on solvent, concentration,
temperature, and reference standard. The values provided are illustrative approximations
based on literature data.[14][15]

Interpretation: In a *H-1>N HSQC spectrum of a protein labeled via this method, each histidine
side chain will produce a correlation peak. The position of this peak provides a unique
fingerprint. Changes in its chemical shift upon addition of a ligand, a change in pH, or a
mutation can be interpreted to understand changes in the local electronic environment, binding
events, or shifts in the tautomeric equilibrium.

Conclusion

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4924567/
https://www.semanticscholar.org/paper/15N-NMR-shifts-for-imidazole-and-1-methyl-imidazole-Alei-Wageman/fdc776af4f00173bdc6c0a90b03db2cf63a87110
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=2833&context=chem
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratery

Check Availability & Pricing

(15N2)-1H-Imidazole is a powerful and versatile tool for modern scientific inquiry. Its utility in
NMR spectroscopy provides unparalleled, atom-specific insights into molecular structure,
dynamics, and function.[6] Concurrently, its application as a tracer in mass spectrometry
enables precise mapping of metabolic pathways and quantitative analysis of complex biological
systems.[7] The protocols and data presented in this guide serve as a foundation for
researchers to effectively harness the capabilities of this essential isotopic labeling reagent,
pushing the boundaries of discovery in biology, chemistry, and medicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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